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Compound of Interest

Compound Name: Nonenylsuccinic anhydride

Cat. No.: B213145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Nonenylsuccinic anhydride (NSA) and

Dodecenyl succinic anhydride (DDSA), two widely used alkenyl succinic anhydrides. This

document summarizes their physical and chemical properties, explores their performance in

key applications based on available data, and provides detailed experimental protocols for their

evaluation.

Chemical Structure and Physical Properties
The primary structural difference between NSA and DDSA lies in the length of their respective

alkenyl side chains. NSA possesses a nine-carbon (C9) chain, while DDSA has a twelve-

carbon (C12) chain. This variation in hydrocarbon length influences their physical properties

and, consequently, their performance in various applications.
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Property
Nonenylsuccinic
Anhydride (NSA)

Dodecenyl Succinic
Anhydride (DDSA)

Chemical Formula C₁₃H₂₀O₃ C₁₆H₂₆O₃[1][2]

Molecular Weight 224.30 g/mol [3][4][5] 266.38 g/mol [1][2]

Appearance Clear, light yellow liquid[5] Clear, light yellow liquid[1]

Density ~1.03 g/mL at 20°C[3][4] ~1.005 g/mL at 25°C[6]

Viscosity ~150 cP at 20°C[5] 290-355 cps at 25°C[1]

Boiling Point 325 °C[5] 150 °C at 3 mmHg[6]

Acid Number 475 - 495 mg KOH/g[5] 410 - 432 mg KOH/g[1]

CAS Number 28928-97-4[3][4][5] 26544-38-7[2][6]

Performance Comparison in Key Applications
Both NSA and DDSA are utilized in a range of industrial applications, primarily as epoxy curing

agents, corrosion inhibitors, and paper sizing agents. Their performance in these roles is

directly related to their molecular structure.

Epoxy Resin Curing Agents
NSA and DDSA are effective hardeners for epoxy resins, imparting flexibility and improved

electrical properties to the cured product.[7] The longer alkyl chain of DDSA generally results in

a more flexible and tougher cured epoxy compared to NSA.[8]
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Performance Metric
Nonenylsuccinic
Anhydride (NSA)

Dodecenyl Succinic
Anhydride (DDSA)

Flexibility of Cured Epoxy Provides good flexibility.

Generally imparts greater

flexibility and toughness due to

the longer C12 chain.[8]

Pot Life Offers a long pot life.[9]
Known for providing an

extended pot life.[1][10]

Moisture Absorption
Cured resins exhibit improved

water resistance.[9]

Cured resins have low

moisture absorption.[1][10]

Electrical Properties
Good electrical insulation

properties.

Superior electrical properties in

the cured formulation.[1][8][10]

Typical Formulation (phr)
110 (with Bisphenol A epoxy,

EEW 185-190)[9]

130-150 (with Epoxy Resin,

EEW 175-210)[1]

Cure Schedule Example
1 hour at 80°C + 3 hours at

130°C[9]

4 hours at 90°C, with a post-

cure at 120°C[1]

Resulting Hardness (Shore D) 85[9]
Data not available in a directly

comparable format.

Heat Deflection Temp. 95°C[9]
Data not available in a directly

comparable format.

Corrosion Inhibitors
Both anhydrides function as corrosion inhibitors by forming a protective film on metal surfaces.

[11] The longer, more hydrophobic alkyl chain of DDSA is expected to provide enhanced barrier

properties against corrosive agents compared to NSA.
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Performance Metric
Nonenylsuccinic
Anhydride (NSA)

Dodecenyl Succinic
Anhydride (DDSA)

Mechanism of Action
Forms a protective film on

metal surfaces.[11]

Forms a protective film on

metal surfaces.

Hydrophobicity Good

Higher due to the longer C12

alkyl chain, potentially offering

better water resistance.

Inhibition Efficiency

Effective in non-aqueous

systems like lubricants and

fuels.[9]

Widely used in lubricants,

hydraulic oils, and as a rust

inhibitor.[12]

Paper Sizing Agents
In paper manufacturing, alkenyl succinic anhydrides are used to impart water resistance. The

hydrophobic alkyl chain orients away from the cellulose fibers, creating a water-repellent

surface. The longer C12 chain of DDSA should, in principle, offer superior hydrophobicity and

sizing efficiency compared to the C9 chain of NSA. However, the reactivity and emulsion

stability are also critical factors.

Performance Metric
Nonenylsuccinic
Anhydride (NSA)

Dodecenyl Succinic
Anhydride (DDSA)

Sizing Efficiency
Effective in providing water

resistance to paper.

The longer C12 chain is

expected to provide higher

hydrophobicity.

Hydrolysis Rate
Prone to hydrolysis in aqueous

solutions.

Also susceptible to hydrolysis,

which can affect sizing

performance.

Emulsion Stability
Requires stable emulsions for

effective application.

Emulsion stability is crucial for

uniform application and

performance.[13]
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To facilitate a direct and quantitative comparison of NSA and DDSA, the following standardized

experimental protocols are recommended.

Evaluation as Epoxy Curing Agents
Objective: To compare the curing characteristics and the mechanical and thermal properties of

epoxy resins cured with NSA and DDSA.

A. Determination of Cure Characteristics:

Gel Time (ASTM D2471):

Prepare separate formulations of a standard bisphenol A-based epoxy resin (e.g., EEW

185-190) with stoichiometric amounts of NSA and DDSA.

Add a consistent amount of a tertiary amine accelerator (e.g., 1 phr of

benzyldimethylamine).

Thoroughly mix each formulation.

Place a 100g mass of each mixture in a constant temperature bath (e.g., 100°C).

Periodically probe the mixture with a stirrer to determine the time required to reach a solid,

gelled state.

Cure Exotherm and Glass Transition Temperature (Tg) (ASTM D3418):[14][15][16]

Use a Differential Scanning Calorimeter (DSC).

For uncured samples, perform a dynamic scan (e.g., 10°C/min) to determine the onset of

cure and the peak exotherm temperature.

Cure samples according to a defined schedule (e.g., 2 hours at 100°C followed by 2 hours

at 150°C).

Perform a second DSC scan on the cured samples to determine the glass transition

temperature (Tg), which indicates the thermal stability of the cured epoxy.[17][18]
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B. Determination of Mechanical Properties of Cured Epoxy:

Tensile Properties (ASTM D638):[2][4][5][10][19]

Cast dumbbell-shaped specimens of the cured epoxy formulations.

Condition the specimens at standard temperature and humidity.

Use a universal testing machine to pull the specimens at a constant rate of extension until

failure.

Record the tensile strength, modulus of elasticity, and elongation at break.

Hardness (ASTM D2240):[20][21][22][23][24]

Use a Shore D durometer.

Place the cured epoxy sample on a flat, hard surface.

Press the durometer indenter firmly onto the surface of the sample.

Record the hardness reading within one second of firm contact.

Evaluation as Corrosion Inhibitors
Objective: To compare the corrosion inhibition efficiency of NSA and DDSA on mild steel in an

acidic environment.

Weight Loss Method (ASTM G31):[25][26][27][28]

Prepare pre-weighed mild steel coupons.

Prepare a corrosive medium (e.g., 1M HCl).

Prepare solutions of the corrosive medium containing different concentrations of NSA and

DDSA (e.g., 100, 200, 500 ppm).

Immerse the steel coupons in the respective solutions for a specified duration (e.g., 24

hours) at a constant temperature.
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After immersion, remove the coupons, clean them to remove corrosion products, dry, and

re-weigh.

Calculate the corrosion rate and inhibition efficiency for each inhibitor concentration.

Evaluation as Paper Sizing Agents
Objective: To compare the sizing efficiency of NSA and DDSA on paper.

Cobb Test (TAPPI T 441):[1][3][6][12][29]

Prepare handsheets with a standard pulp furnish.

Prepare stable emulsions of NSA and DDSA with a cationic starch stabilizer.

Add a specified amount of each sizing emulsion to the pulp slurry.

Form and dry the handsheets under controlled conditions.

Use a Cobb sizing tester to measure the amount of water absorbed by a specific area of

the paper in a set time (e.g., 60 seconds).

A lower Cobb value indicates better water resistance and higher sizing efficiency.

Visualizations
Signaling Pathways and Experimental Workflows

Epoxy Resin
(with epoxide groups) Propagation:

Esterification and
Etherification reactions

Alkenyl Succinic Anhydride
(NSA or DDSA)

Initiation:
Anhydride ring opening

Tertiary Amine
Accelerator

Crosslinked Polymer
Network

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://imisrise.tappi.org/TAPPI/Products/01/T/0104T441.aspx
https://webstore.ansi.org/standards/tappi/tappi441om20
https://ipstesting.com/find-a-test/tappi-test-methods/tappi-t-441-cobb-test/
https://www.prestogroup.com/articles/tappi-t-441-cobb-test-for-the-paper-and-packaging-industry/
https://purple-diamond.com/testing-standards/tappi-testing-standards/tappi-t441-cobb-test/
https://www.benchchem.com/product/b213145?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Simplified reaction pathway for anhydride curing of epoxy resins.
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Caption: Experimental workflow for evaluating corrosion inhibitor performance.
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Caption: Logical flow of the paper sizing process with alkenyl succinic anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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